Cas no 30166-86-0 (Sulfone, o-nitrophenylstyryl, (E)- (8CI))
30166-86-0 structure
Product Name:Sulfone, o-nitrophenylstyryl, (E)- (8CI)
CAS No:30166-86-0
MF:C14H11NO4S
MW:289.306442499161
CID:308340
PubChem ID:5382426
Update Time:2025-04-19
Sulfone, o-nitrophenylstyryl, (E)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Sulfone, o-nitrophenylstyryl, (E)- (8CI)
- 1-nitro-2-[(E)-2-phenylethenyl]sulfonylbenzene
- AC1NTJJD
- NSC140189
- trans-1-Phenyl-2-(o-nitrophenylsulfonyl)-ethen
- DTXSID80419257
- NSC-140189
- 30166-86-0
-
- Inchi: 1S/C14H11NO4S/c16-15(17)13-8-4-5-9-14(13)20(18,19)11-10-12-6-2-1-3-7-12/h1-11H/b11-10+
- InChI Key: MDXGEXNIMDOEHQ-ZHACJKMWSA-N
- SMILES: S(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 289.04093
- Monoisotopic Mass: 289.04087901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 88.3Ų
Experimental Properties
- PSA: 77.28
- LogP: 4.64340
Sulfone, o-nitrophenylstyryl, (E)- (8CI) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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